Cas no 29114-66-7 (4'-Fluorovalerophenone)
4'-Fluorovalerophenone structure
Product Name:4'-Fluorovalerophenone
CAS No:29114-66-7
MF:C11H13FO
MW:180.218726873398
CID:287303
Update Time:2024-10-30
4'-Fluorovalerophenone Chemical and Physical Properties
Names and Identifiers
-
- p-Fluorovalerophenone
- 4'-Fluorovalerophenone
- 1-Pentanone,2-fluoro-1-phenyl-
- 1-phenyl-2-fluoropentan-1-one
- 2-fluoro-1-phenyl-1-pentanone
- 4-FLUOROVALEROPHENONE
- N-BUTYL 4-FLUOROPHENYL KETONE
- p-Fluorovalerophenone,99%
- 4 fluro phenyl butyl ketone
- TIMTEC-BB SBB005843
- 4'-Fluorovalerophenone, n-Butyl 4-fluorophenyl ketone, пара-фторвалерофенон
-
- MDL: MFCD13172608
- Inchi: 1S/C11H13FO/c1-2-6-10(12)11(13)9-7-4-3-5-8-9/h3-5,7-8,10H,2,6H2,1H3
- InChI Key: RPMYYOMYKLOZNP-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1)(=O)C(F)CCC
- BRN: 2502250
Computed Properties
- Exact Mass: 180.09500
- Monoisotopic Mass: 180.095043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.1
Experimental Properties
- Color/Form: White low melting point solid
- Density: 1.022±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 23-25 °C
- Boiling Point: 252.3±10.0 ºC (760 Torr),
- Flash Point: 115.0±9.3 ºC,
- Refractive Index: 1.4970
- Solubility: Very slightly soluble (0.23 g/l) (25 º C),
- PSA: 17.07000
- LogP: 3.19860
- Solubility: Insoluble in water
4'-Fluorovalerophenone Security Information
- Safety Instruction: S24/25
- Safety Term:S24/25
- Storage Condition:Refrigerator, Under inert atmosphere
4'-Fluorovalerophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019108317-1g |
2-Fluoro-1-phenylpentan-1-one |
29114-66-7 | 97% | 1g |
$897.13 | 2023-09-02 | |
| Alichem | A019108317-5g |
2-Fluoro-1-phenylpentan-1-one |
29114-66-7 | 97% | 5g |
$2532.60 | 2023-09-02 | |
| TRC | F401773-500mg |
4'-Fluorovalerophenone |
29114-66-7 | 500mg |
$1378.00 | 2023-05-18 | ||
| TRC | F401773-5g |
4'-Fluorovalerophenone |
29114-66-7 | 5g |
$ 65.00 | 2022-06-05 | ||
| TRC | F401773-10g |
4'-Fluorovalerophenone |
29114-66-7 | 10g |
$ 95.00 | 2022-06-05 | ||
| TRC | F401773-50mg |
4'-Fluorovalerophenone |
29114-66-7 | 50mg |
$173.00 | 2023-05-18 | ||
| TRC | F401773-250mg |
4'-Fluorovalerophenone |
29114-66-7 | 250mg |
$775.00 | 2023-05-18 |
4'-Fluorovalerophenone Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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